Cas no 1341989-48-7 (2-bromo-6-{(3-hydroxybutyl)aminomethyl}phenol)

• Product Name: 2-bromo-6-{(3-hydroxybutyl)aminomethyl}phenol
• CAS No: 1341989-48-7
• MF: C₁₁H₁₆BrNO₂
• MW: 274.154242515564
• CID: 5207966
• PubChem ID: 64201500
• Update Time: 2025-05-26

2-bromo-6-{(3-hydroxybutyl)aminomethyl}phenol Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-6-{[(3-hydroxybutyl)amino]methyl}phenol
• Phenol, 2-bromo-6-[[(3-hydroxybutyl)amino]methyl]-
• 2-bromo-6-{(3-hydroxybutyl)aminomethyl}phenol

• Inchi： 1S/C11H16BrNO2/c1-8(14)5-6-13-7-9-3-2-4-10(12)11(9)15/h2-4,8,13-15H,5-7H2,1H3
• InChI Key： CFYCCYLAKRCYEG-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(=C1O)CNCCC(C)O

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 180
• XLogP3: 2.3
• Topological Polar Surface Area: 52.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylmethylamines

Additional information on 2-bromo-6-{(3-hydroxybutyl)aminomethyl}phenol

Introduction to 2-bromo-6-{(3-hydroxybutyl)aminomethyl}phenol (CAS No. 1341989-48-7) and Its Recent Applications in Chemical Biology

2-bromo-6-{(3-hydroxybutyl)aminomethyl}phenol, identified by the CAS number 1341989-48-7, is a structurally unique compound that has garnered significant attention in the field of chemical biology due to its versatile pharmacological properties. This compound features a brominated aromatic ring coupled with an aminomethyl side chain extending from a hydroxyl-substituted benzene ring, making it a promising candidate for various biochemical and pharmaceutical applications.

The molecular architecture of 2-bromo-6-{(3-hydroxybutyl)aminomethyl}phenol positions it as a valuable intermediate in the synthesis of bioactive molecules. The presence of both bromine and hydroxyl functional groups allows for diverse chemical modifications, enabling researchers to tailor its properties for specific biological targets. This flexibility has made it an attractive scaffold for drug discovery efforts aimed at modulating enzyme activity, receptor interactions, and cellular signaling pathways.

In recent years, the compound has been explored in the development of novel therapeutic agents. One notable area of interest is its potential as an inhibitor of kinases, which are enzymes critical in regulating cell growth and division. Studies have demonstrated that structural analogs of 2-bromo-6-{(3-hydroxybutyl)aminomethyl}phenol can selectively inhibit certain kinases by binding to their active sites, thereby disrupting aberrant signaling cascades associated with diseases such as cancer. The hydroxyl and aminomethyl groups contribute to hydrogen bonding interactions with key residues in the kinase active site, enhancing binding affinity.

Additionally, 2-bromo-6-{(3-hydroxybutyl)aminomethyl}phenol has been investigated for its anti-inflammatory properties. Research suggests that this compound can modulate inflammatory pathways by interacting with transcription factors and cytokine receptors. The bromine atom in the aromatic ring facilitates interactions with heme-containing proteins, which are involved in inflammatory responses. Furthermore, the hydroxyl and aminomethyl groups enable participation in hydrogen bonding networks with polar residues in target proteins, contributing to its pharmacological efficacy.

The compound's utility extends to the field of neurobiology, where it has been tested for its potential role in alleviating neurodegenerative disorders. Preclinical studies indicate that derivatives of 2-bromo-6-{(3-hydroxybutyl)aminomethyl}phenol can cross the blood-brain barrier and interact with neuronal receptors, potentially mitigating oxidative stress and neuroinflammation. These findings align with emerging research highlighting the importance of small-molecule modulators in preserving neuronal health.

Recent advancements in synthetic chemistry have enabled the efficient preparation of 2-bromo-6-{(3-hydroxybutyl)aminomethyl}phenol derivatives using transition-metal-catalyzed cross-coupling reactions. These methods have improved yield and purity, facilitating more extensive biological evaluations. The ability to modify both the aromatic ring and the side chain allows for fine-tuning of pharmacokinetic properties, such as solubility and metabolic stability, which are critical for drug development.

In conclusion, 2-bromo-6-{(3-hydroxybutyl)aminomethyl}phenol (CAS No. 1341989-48-7) represents a compelling scaffold for medicinal chemistry innovation. Its unique structural features enable interactions with multiple biological targets, making it a versatile tool for exploring new therapeutic strategies. As research continues to uncover its potential applications, this compound is poised to play a significant role in addressing unmet medical needs across various disease areas.